Cas no 61555-24-6 (2,2(1H)-Naphthalenedipropanoic acid, 3,4-dihydro-1-oxo-)

• Product Name: 2,2(1H)-Naphthalenedipropanoic acid, 3,4-dihydro-1-oxo-
• CAS No: 61555-24-6
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 475000
• PubChem ID: 71394647
• Update Time: 2025-04-19

2,2(1H)-Naphthalenedipropanoic acid, 3,4-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,2(1H)-Naphthalenedipropanoic acid, 3,4-dihydro-1-oxo-
• 3-[2-(2-carboxyethyl)-1-oxo-3,4-dihydronaphthalen-2-yl]propanoic acid
• 3,3'-(1-Oxo-1,2,3,4-tetrahydronaphthalene-2,2-diyl)dipropanoic acid
• 61555-24-6
• DTXSID40816324

• Inchi： 1S/C16H18O5/c17-13(18)6-9-16(10-7-14(19)20)8-5-11-3-1-2-4-12(11)15(16)21/h1-4H,5-10H2,(H,17,18)(H,19,20)
• InChI Key： MOGCSEHNUALSOJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 290.11544
• Monoisotopic Mass: 290.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67